Cas no 1092345-96-4 (1-(3,5-Dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one)

• Product Name: 1-(3,5-Dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one
• CAS No: 1092345-96-4
• MF: C₁₅H₉Cl₃F₃N₃O₂
• MW: 426.605070829391
• CID: 6208959
• PubChem ID: 30772942
• Update Time: 2025-07-24

1-(3,5-Dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS005106496
• 1092345-96-4
• EA-0843
• 1-(3,5-dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one
• 1-(3,5-Dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one

• Inchi： 1S/C15H9Cl3F3N3O2/c16-9-4-8(24-2-1-22-14(24)25)5-10(17)12(9)26-13-11(18)3-7(6-23-13)15(19,20)21/h3-6H,1-2H2,(H,22,25)
• InChI Key： LLTGARGXEODJMD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)N1C(NCC1)=O)Cl)OC1C(=CC(C(F)(F)F)=CN=1)Cl

Computed Properties

• Exact Mass: 424.971244g/mol
• Monoisotopic Mass: 424.971244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 1-(3,5-Dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one

Introduction to 1-(3,5-Dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one (CAS No. 1092345-96-4) and Its Applications in Modern Chemical Biology

1-(3,5-Dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one, identified by its CAS number 1092345-96-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple functional groups that contribute to its unique chemical properties and biological activities. The presence of chloro and trifluoromethyl substituents, along with the imidazolidin-2-one core, imparts a high degree of reactivity and selectivity, making it a valuable scaffold for the development of novel therapeutic agents.

The structural composition of 1-(3,5-Dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one (CAS No. 1092345-96-4) is meticulously designed to interact with biological targets in a highly specific manner. The 3,5-dichlorophenyl moiety and the pyridin-2-yl group linked through an oxygen atom to the imidazolidinone ring create a multifaceted binding interface. This design allows the compound to modulate various biological pathways, particularly those involving enzymes and receptors that play crucial roles in disease mechanisms. The trifluoromethyl group enhances lipophilicity, which can improve membrane permeability and oral bioavailability, a critical factor in drug development.

Recent advancements in chemical biology have highlighted the potential of this compound as a lead molecule for therapeutic intervention. Studies have demonstrated its efficacy in inhibiting key enzymes associated with inflammatory responses and cancer progression. The chloro substituents on the phenyl ring contribute to electrophilic characteristics, enabling nucleophilic substitution reactions that can be exploited for further derivatization. This flexibility allows chemists to modify the core structure while retaining its biological activity, facilitating the optimization process.

In vitro experiments have revealed that 1-(3,5-Dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one (CAS No. 1092345-96-4) exhibits promising interactions with proteins such as kinases and transcription factors. These interactions are mediated through hydrogen bonding networks and hydrophobic pockets within the binding sites. The compound's ability to disrupt aberrant signaling pathways has led researchers to explore its potential in treating conditions like chronic inflammation and oncogenic diseases. The synergistic effects of its structural features make it a compelling candidate for further preclinical investigations.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions, halogenation processes, and nucleophilic substitutions. Each step is carefully optimized to ensure high yields and purity, which are essential for subsequent biological evaluations. The use of advanced synthetic methodologies has enabled the production of sufficient quantities for both laboratory-scale studies and potential clinical trials. The scalability of its synthesis is a critical factor in advancing it towards commercialization as a therapeutic agent.

One of the most intriguing aspects of 1-(3,5-Dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one (CAS No. 1092345-96-4) is its potential to serve as a building block for more complex drug candidates. By leveraging its structural motifs, researchers can design derivatives with enhanced pharmacokinetic properties or improved target specificity. For instance, modifications at the imidazolidinone ring can alter metabolic stability, while changes at the phenyl or pyridine moieties can fine-tune binding affinities. This modular approach allows for rapid iteration and optimization in drug discovery programs.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been employed to predict how it interacts with biological targets at an atomic level. These simulations provide insights into binding mechanisms and help identify key residues involved in activity. By integrating experimental data with computational predictions, researchers can refine their understanding of the compound's mode of action and guide further development efforts.

As research in chemical biology progresses, the demand for innovative molecular entities like 1-(3,5-Dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one (CAS No. 1092345-96-4) continues to grow. Its unique structural features offer a rich foundation for exploring new therapeutic avenues across multiple disease areas. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to fully realize its potential as a next-generation therapeutic agent.

The future prospects for this compound are promising, with ongoing studies focusing on its pharmacological profile and potential side effects. Preclinical trials are underway to evaluate its safety and efficacy in animal models before human testing begins. If these trials yield positive results, it could pave the way for clinical applications in treating diseases that currently lack effective treatments.

In conclusion,1-(3,5-Dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin--2 - yl]oxy}phenyl)imidazolidin-- 2 - one (CAS No. 1092345-- 96-- 4) represents a significant advancement in chemical biology research due to its complex structure, unique functional groups, and promising biological activities . Its development underscores the importance of interdisciplinary collaboration in harnessing molecular diversity for therapeutic innovation . As research progresses ,this compound holds great promise as a lead molecule or building block for novel drug candidates that could address unmet medical needs .